Cas no 10022-28-3 (1,1-Dimethoxyoctane)

• Product Name: 1,1-Dimethoxyoctane
• CAS No: 10022-28-3
• MF: C₁₀H₂₂O₂
• MW: 174.280483722687
• MDL: MFCD00036644
• CID: 48280
• Update Time: 2025-11-06

1,1-Dimethoxyoctane Chemical and Physical Properties

Names and Identifiers

• 1,1-Dimethoxyoctane
• Octanal dimethyl acetal
• n-Octanal Dimethyl Acetal
• 1,1-dimethoxy-n-octane
• 1,1-dimethoxy-octane
• C-8 Dimethylacetal
• dimethyl acetal of octanal
• dimethylacetal
• n-Octyl Aldehyde Dimethyl Acetal
• Octaldehyde dimethyl acetal
• Octane,1,1-dimethoxy

• MDL： MFCD00036644
• Inchi： 1S/C10H22O2/c1-4-5-6-7-8-9-10(11-2)12-3/h10H,4-9H2,1-3H3
• InChI Key： BZOOCKAFKVYAOZ-UHFFFAOYSA-N
• SMILES： CCCCCCCC(OC)OC

Computed Properties

• Exact Mass: 174.16200
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 8
• Complexity: 79.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.5

Experimental Properties

• Color/Form: Colorless liquid
• Density: 0.851
• Boiling Point: 89°C/20mmHg(lit.)
• Flash Point: 90 ºC
• Refractive Index: 1.416
• PSA: 18.46000
• LogP: 2.96580
• FEMA: 2798

1,1-Dimethoxyoctane Security Information

• Prompt：warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501
• WGK Germany：2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on 1,1-Dimethoxyoctane

Market Research and Analysis Report on 1,1-Dimethoxyoctane (10022-28-3) in Chemical-Biomedical Fields

The compound 1,1-Dimethoxyoctane, identified by the CAS number 10022-28-3, has garnered significant attention in recent years due to its versatile applications across various sectors within the chemical and biomedical industries. This report aims to provide a comprehensive analysis of the current market landscape, research advancements, and future prospects of 1,1-Dimethoxyoctane.

Recent studies have highlighted the potential of 1,1-Dimethoxyoctane as a key intermediate in the synthesis of advanced materials and pharmaceutical agents. Its unique chemical properties, including high stability and reactivity under specific conditions, make it an invaluable component in drug development processes. The compound has been utilized in the creation of novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders.

Market demand for 1,1-Dimethoxyoctane has been steadily increasing, driven by its growing adoption in both academic research and industrial applications. Key regions exhibiting high demand include North America, Europe, and Asia-Pacific, with emerging markets in China and India showing promising growth potential. The global supply chain for this compound is well-established, with several reputable manufacturers and suppliers catering to both domestic and international markets.

From a research perspective, advancements in synthetic methodologies have significantly enhanced the production efficiency of 1,1-Dimethoxyoctane. Innovations such as green chemistry approaches and catalytic processes have not only improved yield rates but also reduced environmental impact. These developments underscore the industry's commitment to sustainable practices while maintaining high-quality standards.

In conclusion, 1,1-Dimethoxyoctane (CAS No. 10022-28-3) holds immense promise for future innovations across the chemical-biomedical spectrum. As research continues to uncover new applications and improve production techniques, the market for this compound is expected to witness sustained growth. Stakeholders in this field are encouraged to stay abreast of emerging trends and technological advancements to capitalize on these opportunities effectively.